Cas no 1478548-34-3 (4-3-(diethylamino)pyrrolidin-1-ylbenzoic acid)
4-3-(diethylamino)pyrrolidin-1-ylbenzoic acid Chemical and Physical Properties
Names and Identifiers
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- 4-3-(diethylamino)pyrrolidin-1-ylbenzoic acid
- 4-[3-(diethylamino)pyrrolidin-1-yl]benzoic acid
- 1478548-34-3
- AKOS012465535
- EN300-1697872
-
- Inchi: 1S/C15H22N2O2/c1-3-16(4-2)14-9-10-17(11-14)13-7-5-12(6-8-13)15(18)19/h5-8,14H,3-4,9-11H2,1-2H3,(H,18,19)
- InChI Key: VSRVGBYKGGUNOX-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=CC=1)N1CCC(C1)N(CC)CC)=O
Computed Properties
- Exact Mass: 262.168127949g/mol
- Monoisotopic Mass: 262.168127949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 43.8Ų
4-3-(diethylamino)pyrrolidin-1-ylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1697872-0.05g |
4-[3-(diethylamino)pyrrolidin-1-yl]benzoic acid |
1478548-34-3 | 0.05g |
$768.0 | 2023-09-20 | ||
| Enamine | EN300-1697872-0.1g |
4-[3-(diethylamino)pyrrolidin-1-yl]benzoic acid |
1478548-34-3 | 0.1g |
$804.0 | 2023-09-20 | ||
| Enamine | EN300-1697872-0.25g |
4-[3-(diethylamino)pyrrolidin-1-yl]benzoic acid |
1478548-34-3 | 0.25g |
$840.0 | 2023-09-20 | ||
| Enamine | EN300-1697872-0.5g |
4-[3-(diethylamino)pyrrolidin-1-yl]benzoic acid |
1478548-34-3 | 0.5g |
$877.0 | 2023-09-20 | ||
| Enamine | EN300-1697872-1.0g |
4-[3-(diethylamino)pyrrolidin-1-yl]benzoic acid |
1478548-34-3 | 1g |
$914.0 | 2023-06-04 | ||
| Enamine | EN300-1697872-2.5g |
4-[3-(diethylamino)pyrrolidin-1-yl]benzoic acid |
1478548-34-3 | 2.5g |
$1791.0 | 2023-09-20 | ||
| Enamine | EN300-1697872-5.0g |
4-[3-(diethylamino)pyrrolidin-1-yl]benzoic acid |
1478548-34-3 | 5g |
$2650.0 | 2023-06-04 | ||
| Enamine | EN300-1697872-10.0g |
4-[3-(diethylamino)pyrrolidin-1-yl]benzoic acid |
1478548-34-3 | 10g |
$3929.0 | 2023-06-04 | ||
| Enamine | EN300-1697872-1g |
4-[3-(diethylamino)pyrrolidin-1-yl]benzoic acid |
1478548-34-3 | 1g |
$914.0 | 2023-09-20 | ||
| Enamine | EN300-1697872-5g |
4-[3-(diethylamino)pyrrolidin-1-yl]benzoic acid |
1478548-34-3 | 5g |
$2650.0 | 2023-09-20 |
4-3-(diethylamino)pyrrolidin-1-ylbenzoic acid Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 4-3-(diethylamino)pyrrolidin-1-ylbenzoic acid
4-3-(Diethylamino)pyrrolidin-1-ylbenzoic Acid (CAS No. 1478548-34-3): A Comprehensive Overview
4-3-(Diethylamino)pyrrolidin-1-ylbenzoic acid (CAS No. 1478548-34-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a pyrrolidine ring with a diethylamino group and a benzoic acid moiety. Its versatility and potential applications make it a subject of interest for researchers and industry professionals alike.
The molecular formula of 4-3-(diethylamino)pyrrolidin-1-ylbenzoic acid is C15H22N2O2, with a molecular weight of approximately 262.35 g/mol. The compound exhibits a balanced polarity due to the presence of both hydrophilic (benzoic acid) and hydrophobic (diethylamino) functional groups. This dual nature enhances its solubility profile, making it suitable for various formulations. Researchers often explore its pKa values and logP to predict its behavior in biological systems.
One of the most searched questions about 4-3-(diethylamino)pyrrolidin-1-ylbenzoic acid is its role in drug discovery. The compound's structural features align with modern trends in small molecule therapeutics, particularly in targeting G-protein-coupled receptors (GPCRs). Its pyrrolidine scaffold is a common motif in FDA-approved drugs, underscoring its relevance in medicinal chemistry. Additionally, its benzoic acid group allows for easy derivatization, enabling the creation of prodrugs or conjugates for enhanced bioavailability.
In the context of green chemistry, 4-3-(diethylamino)pyrrolidin-1-ylbenzoic acid has been explored for its potential in sustainable synthesis. Researchers are investigating its use as a catalyst or ligand in eco-friendly reactions, aligning with the global push for reduced environmental impact. This aligns with trending searches on "sustainable chemical synthesis" and "green catalysts," making the compound a topic of interest for environmentally conscious applications.
The compound's spectroscopic properties are another area of focus. Analytical techniques such as NMR, HPLC, and mass spectrometry are commonly employed to characterize 4-3-(diethylamino)pyrrolidin-1-ylbenzoic acid. These methods ensure purity and consistency, which are critical for research and industrial use. Questions like "How to analyze 4-3-(diethylamino)pyrrolidin-1-ylbenzoic acid?" frequently appear in scientific forums, highlighting the need for reliable analytical protocols.
From a commercial perspective, 4-3-(diethylamino)pyrrolidin-1-ylbenzoic acid is available through specialized chemical suppliers. Its pricing and availability often depend on factors like purity grade and batch size. Searches for "buy 4-3-(diethylamino)pyrrolidin-1-ylbenzoic acid" or "CAS 1478548-34-3 suppliers" reflect the demand from academic and industrial buyers. The compound is typically supplied as a white to off-white powder, stored under controlled conditions to ensure stability.
Looking ahead, the future of 4-3-(diethylamino)pyrrolidin-1-ylbenzoic acid lies in its adaptability. Whether in pharmaceutical intermediates, material science, or catalysis, its unique structure offers endless possibilities. As research continues, this compound is poised to play a pivotal role in advancing scientific and industrial innovations.
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